3-Benzyl-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H16N4S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 3-benzyl-6-(3,5-dimethylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4S/c1-12-8-13(2)10-15(9-12)17-21-22-16(19-20-18(22)23-17)11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key: YFKWXDYWSDDWGF-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4)C

Description

3-Benzyl-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of triazolo-thiadiazole derivatives, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that this compound may exert its biological effects by interacting with specific targets in the body, such as enzymes or receptors.
Biochemical and Physiological Effects:
Studies have shown that 3-Benzyl-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can have a variety of biochemical and physiological effects, depending on the specific application. For example, this compound has been found to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. It has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Benzyl-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its wide range of biological activities. This compound has been found to exhibit potent effects against several types of cancer cells and microorganisms, making it a valuable tool for researchers studying these diseases. However, one limitation of using this compound in lab experiments is its potential toxicity. Like many other chemical compounds, 3-Benzyl-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be harmful if not handled properly, and caution must be taken when working with this substance.

Future Directions

There are several future directions for research on 3-Benzyl-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new drugs based on this compound for the treatment of cancer and other diseases. Researchers are also investigating the potential use of this compound as a tool for studying the mechanisms of disease and the effects of drugs on biological systems. Additionally, there is ongoing research into the safety and toxicity of this compound, as well as its potential environmental impact.

Synthesis Methods

The synthesis of 3-Benzyl-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been described in several research articles. One of the most commonly used methods involves the reaction of 3,5-dimethylphenyl hydrazine with benzaldehyde in the presence of sulfuric acid, followed by the reaction of the resulting intermediate with 2-aminothiophenol and benzyl bromide. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

3-Benzyl-6-(3,5-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit a wide range of biological activities, including antimicrobial, anticancer, and anticonvulsant properties. Several research studies have investigated the potential use of this compound in the development of new drugs for the treatment of various diseases.